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Compound of Interest

Compound Name: PS10

Cat. No.: B2638132

Abstract

This application note provides a comprehensive overview of the handling, storage, and
application of PS10, a versatile C13 ethoxy phosphate ester potassium salt. Primarily utilized
as a powerful emulsifier, PS10 offers robust performance across a range of polymer systems.
This document outlines its key chemical and physical properties, provides detailed protocols for
its safe handling and optimal storage, and includes experimental workflows for its application in
emulsion polymerization. The information is intended for researchers, scientists, and
professionals in drug development and material science who require a reliable and stable
emulsifying agent.

Introduction

PS10, commercially known as Lanphos PS10, is a C13 ethoxy phosphate ester potassium salt
that functions as a highly effective primary emulsifier.[1] Its unique chemical structure allows it
to form stable emulsions without the need for a secondary surfactant, making it a valuable tool
in the formulation of various polymer systems.[1] A key feature of PS10 is its integrated
stabilizer system, which prevents the re-agglomeration of polymer particles, ensuring the
creation of emulsions with exceptionally small particle sizes.[1] This document serves as a
detailed guide to its properties, safe handling, and experimental use.

Chemical and Physical Properties
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A thorough understanding of the chemical and physical properties of PS10 is essential for its
proper handling and application. The following table summarizes the key characteristics of
Lanphos PS10.

Property Value Reference

N C13 ethoxy phosphate ester
Composition ] [1]
potassium salt

CAS Number 68186-36-7 [1]
Appearance at 25°C Clear pale straw liquid [1]
pH (5% aqueous) 9.0-11.0 [1]
Solids Content (%) 24.0 - 26.0 [1]
Specific Gravity at 25°C 1.04 [1]
Viscosity at 25°C (cP) ~1000 [1]
Solubility in Water Soluble [1]
Flash Point (closed cup °C) >150 [1]
Surface Tension (0.1%
aqueous, mN/m) 367 s
Critical Micelle Concentration

12.1 [1]

(mg/l)

Handling and Storage Protocols

Proper handling and storage are critical to maintain the stability and efficacy of PS10.

Personal Protective Equipment (PPE)

When handling PS10, it is recommended to use standard laboratory PPE to minimize exposure
and ensure safety.

o Gloves: Wear impervious gloves, such as butyl rubber.[2]
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o Eye Protection: Use chemical safety goggles to protect against splashes.[2]
o Lab Coat: A standard lab coat should be worn to protect clothing.

o Ventilation: Handle in a well-ventilated area.[3]

Storage Conditions

To ensure the long-term stability of PS10, it should be stored under the following conditions:

o Temperature: Store in a cool, well-ventilated place.[3] Avoid high temperatures and direct
sunlight.[3]

o Container: Keep the container tightly closed when not in use.[2] The original packaging is
recommended.

o Incompatible Materials: Avoid contact with strong oxidizing agents and fluorides, which can
cause violent reactions.[2][3]

Spill and Disposal Procedures

In case of a spill, collect the material using a method that does not generate dust, such as
vacuum suction or wet methods.[3][4] Dispose of the waste in accordance with local, state, and
federal regulations.[3]

Experimental Protocols and Applications

PS10 is a versatile emulsifier for a variety of applications. The following sections provide a
general protocol for its use in emulsion polymerization.

Emulsion Polymerization Workflow

The following diagram illustrates a typical workflow for an emulsion polymerization process
using PS10 as the primary emulsifier.
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Caption: A typical workflow for emulsion polymerization using PS10.

General Protocol for Emulsion Polymerization
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e Preparation of AqQueous Phase:
o In areaction vessel, add deionized water.

o Add the desired amount of PS10 to the water with stirring until fully dissolved. The
concentration of PS10 will depend on the specific polymer system and desired particle
size.

e Preparation of Organic Phase:
o In a separate container, mix the monomer(s) with the initiator.
o Emulsification and Polymerization:

o Slowly add the organic phase to the aqueous phase under continuous agitation to form a
pre-emulsion.

o Heat the reaction mixture to the desired polymerization temperature.
o Maintain stirring and temperature for the required reaction time.

o Post-Polymerization:
o Cool the resulting emulsion to room temperature.

o The final polymer emulsion can then be characterized for properties such as particle size,
viscosity, and stability.

Signaling Pathways and Logical Relationships

While PS10 is primarily a chemical emulsifier and does not directly interact with biological
signaling pathways in the context of its industrial application, its role in creating stable nano-
emulsions can be crucial for drug delivery systems. The stability and small particle size of
emulsions formed with PS10 can enhance the bioavailability of encapsulated drugs.

The logical relationship for the function of PS10 as an emulsifier is depicted in the following
diagram:
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Caption: The functional mechanism of PS10 as an emulsifier.

Conclusion

PS10 is a high-performance primary emulsifier with a well-defined chemical and physical
profile. Adherence to the recommended handling and storage protocols is essential for
ensuring its stability and performance. The experimental protocols provided offer a starting
point for its application in emulsion polymerization, and its properties make it a candidate for
advanced applications such as in the formulation of drug delivery systems. For detailed safety
information, always refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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